Cas no 1103580-98-8 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride)

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride structure
1103580-98-8 structure
Product Name:2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
CAS No:1103580-98-8
MF:C12H15ClN2O2
MW:254.712702035904
CID:1070936
PubChem ID:24271806
Update Time:2025-04-20

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Ethyl-benzoimidazol-1-yl)-propionic acid hydrochloride
    • 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
    • 1103580-98-8
    • EN300-18697219
    • 2-(2-ethylbenzimidazol-1-yl)propanoic acid;hydrochloride
    • 2-(2-ethyl-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
    • 2-(2-Ethyl-benzoimidazol-1-yl)-propionic acidhydrochloride
    • AKOS015846886
    • MDL: MFCD09901771
    • Inchi: 1S/C12H14N2O2.ClH/c1-3-11-13-9-6-4-5-7-10(9)14(11)8(2)12(15)16;/h4-8H,3H2,1-2H3,(H,15,16);1H
    • InChI Key: XNABJDSDJRCHPP-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(C)N1C(CC)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 254.0822054g/mol
  • Monoisotopic Mass: 254.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18697219-0.05g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride
1103580-98-8 95%
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Enamine
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Enamine
EN300-18697219-1.0g
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Enamine
EN300-18697219-5.0g
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Enamine
EN300-18697219-10.0g
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Aaron
AR01DOS2-50mg
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